4-Fluoro-2-(methylthiomethoxy)phenylboronic acid

• CAS No.: 958454-08-5
• Molecular Formula: C8H10BFO3S
• Molecular Weight: 216.04 g/mol
• IUPAC Name: [4-fluoro-2-(methylsulfanylmethoxy)phenyl]boronic acid
• InChI: InChI=1S/C8H10BFO3S/c1-14-5-13-8-4-6(10)2-3-7(8)9(11)12/h2-4,11-12H,5H2,1H3
• InChI Key: LWXMOAGDCGSVGP-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)F)OCSC)(O)O

Description

4-Fluoro-2-(methylthiomethoxy)phenylboronic acid is an organoboron compound that features a boronic acid functional group attached to a phenyl ring substituted with a fluoro and a methylthiomethoxy group. This compound is of interest in organic synthesis, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely used for forming carbon-carbon bonds in the synthesis of complex organic molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the borylation of an aryl halide using a palladium-catalyzed reaction with bis(pinacolato)diboron (B2Pin2) under mild conditions . The reaction conditions often include a base such as potassium acetate and a solvent like dimethylformamide (DMF).

Industrial Production Methods

While specific industrial production methods for 4-Fluoro-2-(methylthiomethoxy)phenylboronic acid are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-2-(methylthiomethoxy)phenylboronic acid primarily undergoes reactions typical of boronic acids, including:

Suzuki-Miyaura Coupling: This reaction forms carbon-carbon bonds by coupling the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst and a base.

Oxidation: Boronic acids can be oxidized to form phenols using hydrogen peroxide or other oxidizing agents.

Esterification: Boronic acids can react with alcohols to form boronate esters.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Palladium catalyst (e.g., Pd(PPh3)4), base (e.g., K2CO3), solvent (e.g., DMF or toluene), and an aryl or vinyl halide.

Oxidation: Hydrogen peroxide or other oxidizing agents.

Esterification: Alcohols and acid catalysts.

Major Products

Suzuki-Miyaura Coupling: Biaryl compounds.

Oxidation: Phenols.

Esterification: Boronate esters.

Scientific Research Applications

4-Fluoro-2-(methylthiomethoxy)phenylboronic acid has several applications in scientific research:

Chemistry: Used as a reagent in Suzuki-Miyaura coupling reactions to synthesize complex organic molecules.

Medicine: Research into boronic acid derivatives for their potential use in drug development, particularly as enzyme inhibitors.

Industry: Used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Fluoro-2-(methylthiomethoxy)phenylboronic acid in Suzuki-Miyaura coupling involves several key steps:

Oxidative Addition: The palladium catalyst inserts into the carbon-halogen bond of the aryl or vinyl halide.

Transmetalation: The boronic acid transfers its organic group to the palladium complex.

Reductive Elimination: The palladium complex forms the new carbon-carbon bond and regenerates the palladium catalyst.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-2-(methylthio)phenylboronic acid
• 2-Fluoro-4-(methoxycarbonyl)phenylboronic acid
• 4-(Trifluoromethoxy)phenylboronic acid

Uniqueness

4-Fluoro-2-(methylthiomethoxy)phenylboronic acid is unique due to the presence of both a fluoro and a methylthiomethoxy group on the phenyl ring. This combination of substituents can influence the reactivity and selectivity of the compound in various chemical reactions, making it a valuable reagent in organic synthesis.